Cas no 1423031-89-3 (sodium 1-(prop-2-enoyl)piperidine-4-carboxylate)

• Product Name: sodium 1-(prop-2-enoyl)piperidine-4-carboxylate
• CAS No: 1423031-89-3
• MF: C₉H₁₄NNaO₃
• MW: 207.202133655548
• CID: 4598377
• PubChem ID: 71756778
• Update Time: 2025-06-11

sodium 1-(prop-2-enoyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• sodium 1-(prop-2-enoyl)piperidine-4-carboxylate
• C9H12NNaO3
• E74649
• AKOS026726342
• EN300-113909
• CS-0198932
• sodium1-(prop-2-enoyl)piperidine-4-carboxylate
• Z1480670571
• 1423031-89-3
• sodium;1-prop-2-enoylpiperidine-4-carboxylate

• Inchi： 1S/C9H13NO3.Na.H/c1-2-8(11)10-5-3-7(4-6-10)9(12)13;;/h2,7H,1,3-6H2,(H,12,13);;
• InChI Key： BTXMLOYBBKNOTO-UHFFFAOYSA-N
• SMILES： C(N1CCC(C(=O)O)CC1)(=O)C=C.[NaH]

Computed Properties

• Exact Mass: 205.07148753g/mol
• Monoisotopic Mass: 205.07148753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on sodium 1-(prop-2-enoyl)piperidine-4-carboxylate

Sodium 1-(Prop-2-enoyl)piperidine-4-carboxylate (CAS No. 1423031-89-3): A Comprehensive Overview

Sodium 1-(prop-2-enoyl)piperidine-4-carboxylate (CAS No. 1423031-89-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as sodium acryloylpiperidine-4-carboxylate, is a derivative of piperidine, a six-membered heterocyclic amine with a wide range of biological activities. The unique structure of this compound, featuring an acryloyl group attached to the piperidine ring, makes it a valuable candidate for various therapeutic applications.

The chemical structure of sodium 1-(prop-2-enoyl)piperidine-4-carboxylate is characterized by the presence of a piperidine ring with a carboxylate group at the 4-position and an acryloyl group at the 1-position. The acryloyl group, which is a vinyl carboxylic acid derivative, imparts unique reactivity and functional properties to the molecule. This structural feature has been exploited in the design of novel drugs and materials, particularly in the development of prodrugs and targeted drug delivery systems.

Recent studies have highlighted the potential of sodium 1-(prop-2-enoyl)piperidine-4-carboxylate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that sodium 1-(prop-2-enoyl)piperidine-4-carboxylate exhibits potent activity against oxidative stress and inflammation, which are key factors in the progression of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, sodium 1-(prop-2-enoyl)piperidine-4-carboxylate has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. A recent study published in Cancer Research reported that sodium 1-(prop-2-enoyl)piperidine-4-carboxylate selectively targets cancer cells while sparing normal cells, suggesting its potential as a novel anticancer agent.

The pharmacokinetic properties of sodium 1-(prop-2-enoyl)piperidine-4-carboxylate have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for both oral and parenteral administration. Its high water solubility and stability under physiological conditions further enhance its suitability for pharmaceutical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of sodium 1-(prop-2-enoyl)piperidine-4-carboxylate in various therapeutic settings. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore the full therapeutic potential of this compound.

In conclusion, sodium 1-(prop-2-enoyl)piperidine-4-carboxylate (CAS No. 1423031-89-3) represents a promising candidate for the development of novel therapeutics in multiple disease areas. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing medical treatments for various conditions.